Cas no 2228586-88-5 (tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• CAS No: 2228586-88-5
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 5570225
• PubChem ID: 165656963
• Update Time: 2025-06-08

tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenyl]carbamate
• 2228586-88-5
• EN300-1873691
• tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

• Inchi： 1S/C14H16F3NO4/c1-13(2,3)22-12(21)18-9-4-5-10(19)8(6-9)7-11(20)14(15,16)17/h4-6,19H,7H2,1-3H3,(H,18,21)
• InChI Key： QEHOHLGTWQZXNX-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)=O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

Introduction to Tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2228586-88-5)

Tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate, with the CAS number 2228586-88-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and exhibits a unique structural configuration that makes it a promising candidate for various biological applications.

The molecular structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a 4-hydroxy group and a 3-(3,3,3-trifluoro-2-oxopropyl) side chain. This intricate arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its use in drug design and synthesis.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic benefits. Carbamates are known for their versatility in interacting with biological targets, making them valuable in the design of drugs targeting neurological disorders, inflammation, and other metabolic conditions. The presence of the trifluoro group in the side chain of tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate adds an additional layer of functionality, enhancing its reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that carbamate derivatives can modulate neurotransmitter activity by interacting with specific enzymes and receptors. The structural features of tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate make it an ideal candidate for further investigation in this area. Specifically, the hydroxyl group and the trifluoromethyl moiety can influence its pharmacokinetic properties, potentially leading to improved bioavailability and reduced side effects.

Furthermore, the compound's ability to interact with various biological targets suggests that it may have applications beyond neurological disorders. For instance, researchers have explored the use of carbamates in anti-inflammatory therapies due to their ability to inhibit inflammatory pathways. The unique structure of tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate could provide a new avenue for developing more effective anti-inflammatory agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advancements in synthetic chemistry have made it possible to incorporate such functional groups into complex molecules with greater ease.

In addition to its potential therapeutic applications, tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate also holds promise for industrial applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of other compounds. For example, it could be used in the production of specialty polymers or as a catalyst in various chemical reactions.

The ongoing research into this compound underscores its importance in both academic and industrial settings. As more data becomes available regarding its biological activity and synthetic feasibility, its applications are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its potential.

In conclusion, tert-butyl N-4-hydroxy-3-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2228586-88-5) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features and biological activity make it a valuable tool for developing new drugs and materials. As research continues to uncover new ways to utilize this compound, its importance is only likely to grow.